Cas no 626234-82-0 (5-acetyl-1H-Indole-3-carboxylic acid)

• Product Name: 5-acetyl-1H-Indole-3-carboxylic acid
• CAS No: 626234-82-0
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1115058
• PubChem ID: 53418056
• Update Time: 2025-04-20

5-acetyl-1H-Indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-1H-Indole-3-carboxylic acid
• 5-acetylindole-3-carboxylic acid
• DTXSID00697378
• DB-073163
• 626234-82-0

• Inchi： 1S/C11H9NO3/c1-6(13)7-2-3-10-8(4-7)9(5-12-10)11(14)15/h2-5,12H,1H3,(H,14,15)
• InChI Key： VQMAPUYWOXIRLG-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C=CC(C(C)=O)=CC=21)=O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives